Cas no 160790-12-5 (Cycloheptanecarboxylicacid, 1-[(4-chlorophenyl)sulfonyl]-, 1-methylethyl ester)

• Product Name: Cycloheptanecarboxylicacid, 1-[(4-chlorophenyl)sulfonyl]-, 1-methylethyl ester
• CAS No: 160790-12-5
• MF: C₁₇H₂₃ClO₄S
• MW: 358.880123376846
• CID: 212882
• PubChem ID: 178045
• Update Time: 2025-04-19

Cycloheptanecarboxylicacid, 1-[(4-chlorophenyl)sulfonyl]-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Cycloheptanecarboxylicacid, 1-[(4-chlorophenyl)sulfonyl]-, 1-methylethyl ester
• Cycloheptanecarboxylic acid, 1-((4-chlorophenyl)sulfonyl)-, 1-methylethyl ester
• propan-2-yl 1-(4-chlorophenyl)sulfonylcycloheptane-1-carboxylate
• 160790-12-5
• DTXSID00166998

• Inchi： 1S/C17H23ClO4S/c1-13(2)22-16(19)17(11-5-3-4-6-12-17)23(20,21)15-9-7-14(18)8-10-15/h7-10,13H,3-6,11-12H2,1-2H3
• InChI Key： CNCBPCXAUZPIGA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C1(C(=O)OC(C)C)CCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 358.10069
• Monoisotopic Mass: 358.100558
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.8
• XLogP3: 4.7

Experimental Properties

• Density: 1.225
• Boiling Point: 483°Cat760mmHg
• Flash Point: 245.9°C
• Refractive Index: 1.534
• PSA: 60.44